Cas no 83430-32-4 (4-Aminobutane-1,2-diol)

• Product Name: 4-Aminobutane-1,2-diol
• CAS No: 83430-32-4
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD08449515
• CID: 671624
• PubChem ID: 14325610
• Update Time: 2025-11-01

4-Aminobutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 4-amino-
• 4-aminobutane-1,2-diol
• 4-Amino-1,2-butanediol (ACI)
• 3,4-Dihydroxybutylamine
• 4-Amino-1,2-dihydroxybutane
• AKOS006287952
• 83430-32-4
• MFCD08449515
• DTXSID20558977
• SB84575
• SY260308
• EN300-249706
• F51073
• CS-0212807
• AS-48556
• DB-184630
• 4-amino-1,2-butanediol
• SCHEMBL335047
• 4-Aminobutane-1,2-diol

• MDL： MFCD08449515
• Inchi： 1S/C4H11NO2/c5-2-1-4(7)3-6/h4,6-7H,1-3,5H2
• InChI Key： ARZSRJNMSIMAKS-UHFFFAOYSA-N
• SMILES： OCC(CCN)O

Computed Properties

• Exact Mass: 105.078978594g/mol
• Monoisotopic Mass: 105.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 4-Aminobutane-1,2-diol

1,2-Butanediol, 4-amino- (CAS No. 83430-32-4): A Versatile Chemical Intermediate with Growing Industrial Applications

1,2-Butanediol, 4-amino- (CAS No. 83430-32-4), also known as 4-amino-1,2-butanediol, is an important organic compound that has gained significant attention in various industrial applications. This bifunctional molecule contains both hydroxyl and amino groups, making it a valuable building block in synthetic chemistry. With the increasing demand for specialty chemicals in pharmaceuticals, cosmetics, and material science, 4-amino-1,2-butanediol has emerged as a compound of particular interest to researchers and manufacturers alike.

The molecular structure of 1,2-Butanediol, 4-amino- features a four-carbon chain with hydroxyl groups at positions 1 and 2, and an amino group at position 4. This unique arrangement provides multiple reactive sites that can participate in various chemical transformations. Recent studies have highlighted its potential as a precursor for the synthesis of chiral compounds, particularly in the development of new pharmaceutical intermediates. The compound's solubility in water and many organic solvents enhances its utility in different reaction systems.

In the pharmaceutical industry, CAS 83430-32-4 has shown promise as a starting material for the synthesis of various bioactive molecules. Its structural features make it particularly suitable for creating compounds with potential therapeutic applications. Researchers are investigating its use in developing new classes of antiviral and antibacterial agents, especially in light of the growing concern about antimicrobial resistance. The compound's ability to serve as a scaffold for drug discovery aligns with current trends in personalized medicine and targeted therapies.

The cosmetic industry has also shown interest in 4-amino-1,2-butanediol due to its potential applications in skincare formulations. As consumers increasingly demand products with multifunctional active ingredients, this compound's properties as a humectant and potential skin-conditioning agent have attracted formulation chemists' attention. Its compatibility with various cosmetic bases and potential synergistic effects with other active ingredients make it a candidate for next-generation cosmetic products.

Material science represents another growing application area for 1,2-Butanediol, 4-amino-. The compound serves as a monomer or cross-linking agent in the synthesis of novel polymers with unique properties. Researchers are exploring its use in creating biodegradable materials and smart polymers that respond to environmental stimuli. These developments align with the global push toward sustainable materials and green chemistry initiatives.

The synthesis and production of CAS No. 83430-32-4 have seen technological advancements in recent years. Modern catalytic methods have improved the efficiency of its production while reducing environmental impact. Manufacturers are adopting greener synthetic routes that minimize waste and energy consumption, responding to the chemical industry's sustainability goals. These process improvements have made 4-amino-1,2-butanediol more accessible to various industries while maintaining high purity standards.

Quality control and analytical methods for 1,2-Butanediol, 4-amino- have become increasingly sophisticated. Advanced chromatographic techniques and spectroscopic methods now allow for precise characterization of the compound and detection of impurities at very low levels. This analytical capability is particularly important for pharmaceutical applications where purity requirements are stringent. The development of robust quality standards has contributed to the compound's growing acceptance in regulated industries.

Market trends indicate steady growth in demand for 4-amino-1,2-butanediol across multiple sectors. The compound's versatility and the expanding applications in high-value industries have driven this growth. Industry analysts project continued expansion of the market, particularly in Asia-Pacific regions where chemical innovation and production capabilities are rapidly developing. This growth reflects broader trends in the specialty chemicals sector toward more functional and performance-oriented compounds.

Safety considerations for handling CAS 83430-32-4 follow standard chemical safety protocols. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this compound. Material safety data sheets provide detailed guidance on storage conditions, handling procedures, and first aid measures. These safety protocols align with industry best practices for chemical management and workplace safety standards.

Research into new applications of 1,2-Butanediol, 4-amino- continues to expand. Recent studies have explored its potential in energy storage systems, as a component in electrolyte formulations for advanced batteries. Other investigations focus on its use in catalytic systems and as a ligand in metal-organic frameworks. These diverse research directions demonstrate the compound's versatility and potential to contribute to technological advancements in multiple fields.

The future outlook for 4-amino-1,2-butanediol appears promising, with potential applications emerging in biotechnology and nanotechnology. Its molecular structure makes it suitable for conjugation with biological molecules or incorporation into nanoscale materials. As interdisciplinary research continues to grow, the boundaries of this compound's applications are likely to expand further, opening new opportunities in cutting-edge technologies.

In conclusion, 1,2-Butanediol, 4-amino- (CAS No. 83430-32-4) represents a versatile and valuable chemical intermediate with growing importance across multiple industries. Its unique structural features, combined with ongoing research into new applications, position this compound as a significant player in the development of advanced materials, pharmaceuticals, and specialty chemicals. As industries continue to seek innovative solutions to complex challenges, 4-amino-1,2-butanediol is poised to play an increasingly important role in chemical innovation and industrial applications.